Cas no 251458-15-8 (Methyl 2-(3-bromophenyl)-2-methylpropanoate)

• Product Name: Methyl 2-(3-bromophenyl)-2-methylpropanoate
• CAS No: 251458-15-8
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• MDL: MFCD13192201
• CID: 1081103
• Update Time: 2025-05-21

Methyl 2-(3-bromophenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-Bromophenyl)-2-methylpropanoate
• 2-(3-bromo-phenyl)-2-methyl-propionic acid methyl ester
• ZTBCOZQPDZZCJO-UHFFFAOYSA-N
• 6909AJ
• TRA0086101
• SY029108
• AK158873
• AM803582
• Methyl2-(3-Bromophenyl)-2-methylpropanoate
• ST2407112
• 2-methyl-2-[3-bromophenyl]propionic acid methyl ester
• Benzeneacetic acid, 3-bromo-alpha,alpha-dimethyl-, methyl ester
• 3-BROMO-ALPHA,
• Methyl 2-(3-bromophenyl)-2-methylpropanoate

• MDL： MFCD13192201
• Inchi： 1S/C11H13BrO2/c1-11(2,10(13)14-3)8-5-4-6-9(12)7-8/h4-7H,1-3H3
• InChI Key： ZTBCOZQPDZZCJO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C(=O)OC)(C)C

Computed Properties

• Exact Mass: 256.01000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.30000
• LogP: 2.89970

Additional information on Methyl 2-(3-bromophenyl)-2-methylpropanoate

Comprehensive Overview of Methyl 2-(3-bromophenyl)-2-methylpropanoate (CAS No. 251458-15-8)

Methyl 2-(3-bromophenyl)-2-methylpropanoate (CAS No. 251458-15-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, featuring a 3-bromophenyl group and a methylpropanoate moiety, has garnered significant attention due to its versatile applications in synthetic chemistry. Researchers often explore its role as an intermediate in the synthesis of complex molecules, particularly in drug discovery and material science. The compound's unique structure, characterized by the bromine substituent, enhances its reactivity in cross-coupling reactions, making it a valuable tool for modern organic synthesis.

In recent years, the demand for Methyl 2-(3-bromophenyl)-2-methylpropanoate has surged, driven by its relevance in green chemistry and sustainable manufacturing processes. As industries shift toward eco-friendly practices, this compound's potential in catalytic transformations and biodegradable material development has become a focal point. For instance, its application in polymer chemistry and pharmaceutical intermediates aligns with the growing trend of reducing environmental impact. Scientists are also investigating its use in bioactive molecule design, where the 3-bromophenyl group plays a critical role in modulating biological activity.

The synthesis of Methyl 2-(3-bromophenyl)-2-methylpropanoate typically involves esterification and bromination steps, with careful control of reaction conditions to ensure high purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to verify its structural integrity. Given its importance in medicinal chemistry, researchers frequently search for optimized synthetic routes to improve yield and scalability. Questions like "How to synthesize Methyl 2-(3-bromophenyl)-2-methylpropanoate efficiently?" or "What are the applications of CAS 251458-15-8 in drug development?" reflect the compound's prominence in scientific inquiries.

Beyond its synthetic utility, Methyl 2-(3-bromophenyl)-2-methylpropanoate is also studied for its physicochemical properties. Its solubility in organic solvents and stability under various conditions make it a reliable candidate for high-throughput screening and combinatorial chemistry. Additionally, the compound's compatibility with microwave-assisted synthesis techniques has opened new avenues for rapid reaction optimization, a topic of interest in academic and industrial labs alike.

As the scientific community continues to explore innovative applications of Methyl 2-(3-bromophenyl)-2-methylpropanoate, its role in advancing precision medicine and smart materials cannot be overlooked. With ongoing research into its mechanistic pathways and derivatization potential, this compound remains a cornerstone in the toolkit of chemists and material scientists. For those seeking in-depth information, resources on CAS 251458-15-8 often highlight its synergistic effects with other intermediates, further solidifying its importance in contemporary chemistry.